Cas no 1895082-15-1 (1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol)

• Product Name: 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol
• CAS No: 1895082-15-1
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 5790798
• PubChem ID: 117314633
• Update Time: 2025-06-09

1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol
• Z2733139718
• EN300-1744407
• 1895082-15-1

• Inchi： 1S/C14H20O2/c1-10(15)8-11-4-5-13-12(9-11)6-7-14(2,3)16-13/h4-5,9-10,15H,6-8H2,1-3H3
• InChI Key： BTMGYHSOGFTNOE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC(C)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol

Introduction to 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol (CAS No. 1895082-15-1) and Its Emerging Applications in Chemical Biology

The compound 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol, identified by the CAS number 1895082-15-1, represents a structurally intriguing molecule with significant potential in the field of chemical biology. This triterpenoid derivative belongs to the benzopyran class of compounds, which have garnered considerable attention due to their diverse pharmacological properties and biological activities. The unique structural motif of this compound, featuring a dimethyl-substituted dihydrobenzopyran core, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its incorporation into various biochemical assays and pharmacological studies. The presence of a hydroxyl group at the propan-2-position enhances its reactivity, making it a versatile scaffold for further functionalization. This characteristic has been exploited in the design of novel bioactive molecules targeting specific biological pathways.

One of the most compelling aspects of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and selectivity for therapeutic targets. For instance, modifications at the dimethyl-substituted dihydrobenzopyran core have been shown to modulate interactions with protein receptors, leading to promising results in preclinical models.

In the realm of medicinal chemistry, the benzopyran scaffold is well-documented for its role in producing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. The specific configuration of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol aligns it with these desirable characteristics, making it a valuable asset in the quest for novel therapeutics. Recent studies have highlighted its potential in inhibiting key enzymes involved in inflammatory responses, suggesting its utility in developing treatments for chronic inflammatory diseases.

The hydroxyl group at the propan-2-position also plays a crucial role in determining the compound's solubility and bioavailability. This feature has been strategically exploited to enhance its pharmacokinetic profile, ensuring better absorption and distribution within biological systems. Such improvements are critical for translating preclinical findings into effective clinical applications.

Moreover, the structural complexity of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-2-ol offers opportunities for exploring novel synthetic pathways. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound and its derivatives. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts toward green chemistry principles.

From a biological perspective, the benzopyran moiety is known to interact with various cellular targets, including kinases and transcription factors. The unique substitution pattern of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yloxy)propanane has been investigated for its ability to modulate these interactions. Preliminary data suggest that it may serve as a potent inhibitor of certain kinases implicated in cancer progression, warranting further investigation into its antitumor potential.

Recent publications have also explored the compound's role in neuroprotective therapies. The benzopyran scaffold is known to cross the blood-brain barrier efficiently, making it an attractive candidate for treating neurological disorders. Studies indicate that derivatives of this compound may exhibit neuroprotective effects by scavenging reactive oxygen species and reducing oxidative stress—a key mechanism underlying many neurodegenerative diseases.

The versatility of 1-(2-methylbutanone) derivatives derived from this compound has opened new avenues in drug design. Researchers have synthesized analogs with modified side chains to improve their binding affinity to target proteins. These modifications have led to compounds with enhanced efficacy and reduced toxicity profiles, bringing them closer to clinical translation.

In conclusion,CAS no 18950821(5)-15(11)-13(5)-15(11)-13(5)-15(11)-13(5)-15(11)-13(5)-15(11)-13(5) highlights significant promise as a pharmacological scaffold due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, including oncology, inflammation,and neurodegenerative diseases. As synthetic methodologies advance,the accessibility of this molecule will likely expand, fostering further innovation in chemical biology and drug discovery.